Cas no 111139-55-0 (D-3-Benzothienylalanine)

D-3-Benzothienylalanine is a non-natural amino acid derivative featuring a benzothiophene side chain, which confers unique steric and electronic properties. This compound is primarily utilized in peptide synthesis and medicinal chemistry research, where its aromatic heterocyclic structure enhances binding affinity and modulates pharmacokinetic profiles. The D-configuration offers improved metabolic stability compared to its L-counterpart, making it valuable in the design of protease-resistant peptides and bioactive molecules. Its rigid benzothienyl group facilitates precise spatial orientation in molecular interactions, aiding in the development of targeted therapeutics. The compound’s synthetic versatility and structural distinctiveness make it a useful building block for exploring structure-activity relationships in drug discovery.

D-3-Benzothienylalanine structure

Product Name:D-3-Benzothienylalanine

CAS No:111139-55-0

MF:C₁₁H₁₁NO₂S

MW:221.275541543961

MDL:MFCD00079683

CID:62863

PubChem ID:854045

Update Time:2025-06-09

D-3-Benzothienylalanine Chemical and Physical Properties

Names and Identifiers

- 3-(3-Benzothienyl)-D-alanine
- 3-Benzothienyl-D-alanine
- D-3-Benzothienylalanine
- H-β-(3-Benzothienyl)-D-Ala-OH
- (2R)-2-amino-3-(1-benzothiophen-3-yl)propanoic acid
- H-D-ALA(3-BZT)-OH
- H-D-ALA(M-BZT)-OH
- RARECHEM BK PT 0206
- RARECHEM AL BO 0322
- H-D-Ala(3-Benzothienyl)-OH
- 3-D-Ala(3-benzothienyl)-OH
- EN300-5462720
- A802300
- AC-5883
- SCHEMBL1421072
- (R)-2-Amino-3(benzo[b]thiophen-3-yl)-propionic acid
- J-002528
- d-3-benzothienyl-alanine
- DTXSID90357535
- (R)-2-amino-3-(benzo[b]thiophen-3-yl)propanoic acid
- 72120-71-9
- (2R)-2-azanyl-3-(1-benzothiophen-3-yl)propanoic acid
- F12293
- (R)-2-Amino-3-(benzo[b]thiophen-3-yl)propionic acid
- MFCD00079683
- PS-12173
- AKOS016843039
- Benzothiophene-L-Alanine
- D-3-BenZothienylalanine (H-D-Ala(benZothiophen-3-yl)-OH)
- CS-0156020
- EXR
- H--(3-Benzothienyl)-D-Ala-OH
- H-beta-(3-Benzothienyl)-D-Ala-OH
- 111139-55-0
- AKOS BBS-00003744
- 3-Benzothienyl-D-alanine99%
- MDL： MFCD00079683
- Inchi： 1S/C11H11NO2S/c12-9(11(13)14)5-7-6-15-10-4-2-1-3-8(7)10/h1-4,6,9H,5,12H2,(H,13,14)/t9-/m1/s1
- InChI Key： GAUUPDQWKHTCAX-SECBINFHSA-N
- SMILES： S1C=C(C2C=CC=CC1=2)C[C@H](C(=O)O)N

Computed Properties

Exact Mass: 221.05100
Monoisotopic Mass: 221.051
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 247
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: _0.2
Topological Polar Surface Area: 91.6A^2

Experimental Properties

Density: 1.374
Melting Point: 143-145 °C(lit.)
Boiling Point: 300 °C
Flash Point: 205.8ºC
Refractive Index: 1.692
PSA: 91.56000
LogP: 2.55600

D-3-Benzothienylalanine Security Information

WGK Germany：3
Safety Instruction： S24/25
Hazardous Material Identification：
Storage Condition：Store in cold storage.

D-3-Benzothienylalanine Customs Data

HS CODE：2934999090
Customs Data：

China Customs Code:
2934999090

Overview:

2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

D-3-Benzothienylalanine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	B206730-100mg	D-3-Benzothienylalanine	111139-55-0		100mg	$ 115.00	2023-04-19
TRC	B206730-250mg	D-3-Benzothienylalanine	111139-55-0		250mg	$ 230.00	2023-04-19
TRC	B206730-500mg	D-3-Benzothienylalanine	111139-55-0		500mg	$ 351.00	2023-04-19
TRC	B206730-1g	D-3-Benzothienylalanine	111139-55-0		1g	$ 410.00	2022-06-07
Apollo Scientific	OR14728-250mg	3-Benzo[b]thiophen-3-yl-D-alanine	111139-55-0	95%	250mg	£72.00	2025-02-19
Apollo Scientific	OR14728-1g	3-Benzo[b]thiophen-3-yl-D-alanine	111139-55-0	95%	1g	£186.00	2025-02-19
AAPPTec	UHW221-1g	H-D-Bta-OH	111139-55-0		1g	$100.00	2024-07-19
AAPPTec	UHW221-5g	H-D-Bta-OH	111139-55-0		5g	$415.00	2024-07-19
abcr	AB165780-250 mg	D-3-Benzothienylalanine (H-D-Ala(benzothiophen-3-yl)-OH); .	111139-55-0		250 mg	€167.50	2023-07-20
abcr	AB165780-1 g	D-3-Benzothienylalanine (H-D-Ala(benzothiophen-3-yl)-OH); .	111139-55-0		1 g	€273.80	2023-07-20

D-3-Benzothienylalanine Production Method

D-3-Benzothienylalanine Suppliers

Suzhou Senfeida Chemical Co., Ltd

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(CAS:111139-55-0)2,4,5-TRIMETHOXYBENZOIC ACID

Order Number:sfd12037

Stock Status:in Stock

Quantity:200KG

Purity:99%

Pricing Information Last Updated:Friday, 19 July 2024 14:36

Price ($):discuss personally

Email:sales2@senfeida.com

Product Official Link

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